Cas no 108340-85-8 (Cyclo[L-alanyl-D-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI))
![Cyclo[L-alanyl-D-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI) structure](https://www.kuujia.com/scimg/cas/108340-85-8x300.png)
108340-85-8 structure
Product Name:Cyclo[L-alanyl-D-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI)
CAS No:108340-85-8
Molecular Formula:C21H28N4O4
Molecular Weight:400.47142
CID:140963
PubChem ID:6442855
Cyclo[L-alanyl-D-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI) Properties
Names and Identifiers
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- Cyclo[L-alanyl-D-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI)
- Cyclo(L-alanyl-L-leucyl-(Z)-alpha,beta-didehydro-N-methylphenylalanylglycyl)
- 108233-95-0
- 108340-85-8
- Cyclo(L-alanyl-D-leucyl-(Z)-alpha,beta-didehydro-N-methylphenylalanylglycyl)
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- InChIKey: PWIZQNDYFYTXMJ-GZTJUZNOSA-N
- Inchi: InChI=1S/C21H28N4O4/c1-13(2)10-16-21(29)25(4)17(11-15-8-6-5-7-9-15)20(28)22-12-18(26)23-14(3)19(27)24-16/h5-9,11,13-14,16H,10,12H2,1-4H3,(H,22,28)(H,23,26)(H,24,27)/b17-11+
- SMILES: CC(CC1NC(=O)C(C)NC(=O)CNC(=O)/C(=C\C2C=CC=CC=2)/N(C)C1=O)C
Computed Properties
- Exact Mass: 400.211055
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 400.211055
- Heavy Atom Count: 29
- Complexity: 668
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.8
- Topological Polar Surface Area: 108
Cyclo[L-alanyl-D-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI) Related Literature
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Rui Shi,Litian Lin,Pieter Dorenbos,Hongbin Liang J. Mater. Chem. C, 2017,5, 10737-10745
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William R. Morales Medina,Alessia Eramo,Melissa Tu,N. L. Fahrenfeld Environ. Sci.: Water Res. Technol., 2020,6, 2122-2137
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4. Front cover
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Michael Fragkiadakis,Paraskevi-Kleio Anastasiou,Ioannis Volyrakis,Apostolos Pantousas,Constantinos C. Stoumpos,Constantinos G. Neochoritis Chem. Commun., 2023,59, 14411-14414
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6. Back cover
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Fang Niu,Jin Zhai,Lei Jiang,Wei-Guo Song Chem. Commun., 2009, 4738-4740
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8. Impact and consequences of polyphenols and fructooligosaccharide interplay on gut microbiota in ratsChuan-jin Zheng,Rong Liu,Bin Xue,Jianming Luo,Lijuan Gao,Yong Wang,Shiyi Ou,Shugang Li,Xichun Peng Food Funct., 2017,8, 1925-1932
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William Copp,Christopher J. Wilds Org. Biomol. Chem., 2018,16, 9053-9058
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